Cas no 2229251-79-8 (2-(4-chloro-2-methylphenyl)ethanethioamide)

• Product Name: 2-(4-chloro-2-methylphenyl)ethanethioamide
• CAS No: 2229251-79-8
• MF: C₉H₁₀ClNS
• MW: 199.700399875641
• CID: 6282638
• PubChem ID: 165720777
• Update Time: 2025-06-11

2-(4-chloro-2-methylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methylphenyl)ethanethioamide
• EN300-1976416
• 2229251-79-8

• Inchi： 1S/C9H10ClNS/c1-6-4-8(10)3-2-7(6)5-9(11)12/h2-4H,5H2,1H3,(H2,11,12)
• InChI Key： MTDNVIJVFYZDNO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC(N)=S)=C(C)C=1

Computed Properties

• Exact Mass: 199.0222482g/mol
• Monoisotopic Mass: 199.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(4-chloro-2-methylphenyl)ethanethioamide

Professional Introduction to 2-(4-chloro-2-methylphenyl)ethanethioamide (CAS No. 2229251-79-8)

2-(4-chloro-2-methylphenyl)ethanethioamide, a compound with the chemical identifier CAS No. 2229251-79-8, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of both aromatic and sulfur-containing moieties in its molecular framework imparts distinct reactivity and binding properties, making it a valuable candidate for further exploration.

The structural motif of 2-(4-chloro-2-methylphenyl)ethanethioamide consists of a phenyl ring substituted with a chlorine atom at the para position and a methyl group at the ortho position relative to the thioamide functional group. This specific arrangement not only influences the compound's electronic properties but also its interaction with biological targets. The thioamide group, in particular, is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in the design of bioactive molecules.

In the context of contemporary pharmaceutical research, compounds like 2-(4-chloro-2-methylphenyl)ethanethioamide are being extensively studied for their potential as intermediates in the synthesis of novel therapeutic agents. The chloro and methyl substituents on the aromatic ring enhance the lipophilicity of the molecule, which is a crucial factor in drug absorption and distribution. Additionally, the thioamide moiety can participate in hydrogen bonding and hydrophobic interactions, thereby influencing binding affinity to biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that derivatives of 2-(4-chloro-2-methylphenyl)ethanethioamide exhibit promising interactions with various enzymes and receptors, suggesting their utility in treating conditions such as inflammation, pain, and neurodegenerative disorders. These findings align with ongoing research efforts aimed at identifying new scaffolds for drug discovery.

The synthesis of 2-(4-chloro-2-methylphenyl)ethanethioamide involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key synthetic strategies include nucleophilic substitution reactions at the chloro-substituted aromatic ring followed by thiolation to introduce the thioamide group. Advances in catalytic methods have further refined these processes, allowing for higher yields and improved purity of the final product. Such synthetic developments are essential for facilitating large-scale production and subsequent preclinical evaluations.

Preclinical studies on 2-(4-chloro-2-methylphenyl)ethanethioamide have revealed intriguing pharmacological profiles. In vitro assays indicate that this compound demonstrates moderate inhibitory activity against certain target enzymes, with potential therapeutic implications. Furthermore, its structural analogs have been investigated for their ability to modulate signaling pathways associated with disease progression. These preliminary findings underscore the importance of this compound as a starting point for developing novel therapeutics.

The role of bioinformatics in analyzing the structural features of 2-(4-chloro-2-methylphenyl)ethanethioamide has been instrumental in understanding its behavior within biological systems. By leveraging machine learning algorithms, researchers can identify patterns that correlate with biological activity, thereby guiding the optimization process towards more effective drug candidates. This interdisciplinary approach combines traditional organic chemistry with cutting-edge computational techniques to accelerate drug discovery pipelines.

The future prospects of 2-(4-chloro-2-methylphenyl)ethanethioamide in pharmaceutical applications are promising. Ongoing research aims to explore its potential as a lead compound for small molecule drugs through structure-activity relationship (SAR) studies. Additionally, investigations into its metabolic stability and pharmacokinetic properties are crucial steps toward translating preclinical successes into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to realize these objectives.

In summary, 2-(4-chloro-2-methylphenyl)ethanethioamide (CAS No. 2229251-79-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of traditional synthetic methodologies with modern computational tools has positioned this compound as a valuable asset in drug discovery efforts. As research continues to unfold, it is anticipated that derivatives of this molecule will contribute to addressing unmet medical needs across various therapeutic areas.